2-(3-Bromophenyl)-2-((tert-butoxycarbonyl)(methyl)amino)acetic acid

• Molecular Formula: C14H18BrNO4
• Molecular Weight: 344.20 g/mol
• IUPAC Name: 2-(3-bromophenyl)-2-[methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]acetic acid
• InChI: InChI=1S/C14H18BrNO4/c1-14(2,3)20-13(19)16(4)11(12(17)18)9-6-5-7-10(15)8-9/h5-8,11H,1-4H3,(H,17,18)
• InChI Key: TWELWDKSZSYNPN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N(C)C(C1=CC(=CC=C1)Br)C(=O)O

Description

2-(3-Bromophenyl)-2-((tert-butoxycarbonyl)(methyl)amino)acetic acid is a useful research compound. Its molecular formula is C14H18BrNO4 and its molecular weight is 344.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of (3-bromo-phenyl)-tert-butoxycarbonylamino-acetic acid (490 mg, 1.49 mmol) in THF (10 mL) at room temperature was added sodium hydride (125 mg, 60% inmineral oil, 3.1 mmol) and the resulting pale yellow suspension was stirred at room temperature for 3 hours. Methyl iodide (528 mg, 3.7 mmol) was added and the resulting mixture was stirred overnight. Satuated sodium chloride (10 mL) was added and the aqueous phase pH was adjusted to 5 by addition of 1 N hydrochloric acid. The resulting mixture was extracted with ethyl acetate (10 mL×3) and the combined organic extracts were dried over sodium sulfate, filtered, and concentrated. The residue was purified using a gradient of methanol in dichloromethane to afford (3-bromo-phenyl)-(tert-butoxy-carbonyl-methyl-amino)-acetic acid (390 mg, 76%) as an oil. MS: m/z 344 (M+H+).